Cas no 87779-57-5 (8-Bromo-1,2-dihydronaphthalene)

• Product Name: 8-Bromo-1,2-dihydronaphthalene
• CAS No: 87779-57-5
• MF: C₁₀H₉Br
• MW: 209.082462072372
• CID: 1091612
• PubChem ID: 13110613
• Update Time: 2025-10-29

8-Bromo-1,2-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1,2-dihydronaphthalene
• AM807440
• 87779-57-5
• SCHEMBL4727276
• DTXSID10518525
• DB-208099
• MFCD11850072
• SY393778

• Inchi： 1S/C10H9Br/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1,3-5,7H,2,6H2
• InChI Key： RPBKSKDSTJXNRY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CCCC=21

Computed Properties

• Exact Mass: 207.98876g/mol
• Monoisotopic Mass: 207.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 8-Bromo-1,2-dihydronaphthalene

8-Bromo-1,2-Dihydronaphthalene: A Comprehensive Overview

8-Bromo-1,2-dihydronaphthalene (CAS No. 87779-57-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as 1,2-dihydronaphthalene bromide, is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with two fused benzene rings. The bromine substitution at the 8-position introduces unique electronic and structural properties that make this compound valuable for various applications.

The synthesis of 8-bromo-1,2-dihydronaphthalene involves several methods, including the bromination of 1,2-dihydronaphthalene using bromine in the presence of a suitable catalyst. Recent studies have explored alternative routes to enhance the efficiency and selectivity of this reaction, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

One of the most notable applications of 8-bromo-1,2-dihydronaphthalene is in the field of organic electronics. The compound serves as a precursor for the synthesis of naphthacenes and other polycyclic aromatic compounds, which are widely used in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Its ability to act as an electron-deficient moiety makes it an ideal candidate for designing materials with tailored electronic properties.

Recent research has also highlighted the potential of 8-bromo-1,2-dihydronaphthalene in drug discovery. The compound's unique structure allows for interactions with various biological targets, making it a promising lead compound for developing new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, opening avenues for its use in pharmaceutical applications.

In terms of physical properties, 8-bromo-1,2-dihydronaphthalene has a melting point of approximately 60°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is attributed to its conjugated π-system. These properties make it suitable for applications in sensors and optical devices.

The toxicity profile of 8-bromo-1,2-dihydronaphthalene has been studied extensively to ensure its safe handling and use in industrial settings. According to recent toxicological studies, exposure to this compound at low concentrations does not pose significant health risks; however, prolonged exposure should be avoided due to potential dermal and respiratory irritation.

Looking ahead, ongoing research is focused on exploring novel synthetic pathways for 8-bromo-1,2-dihydronaphthalene that are more sustainable and cost-effective. Additionally, efforts are being made to investigate its potential as a building block for advanced materials such as graphene analogs and two-dimensional carbon allotropes.

In conclusion, 8-bromo-1,2-dihydronaphthalene (CAS No. 87779-57-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and promising research outcomes position it as a key player in the development of next-generation materials and pharmaceuticals.